molecular formula CuBr2<br>Br2Cu B045440 copper(II) bromide CAS No. 7789-45-9

copper(II) bromide

Cat. No. B045440
CAS RN: 7789-45-9
M. Wt: 223.35 g/mol
InChI Key: QTMDXZNDVAMKGV-UHFFFAOYSA-L
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Description

Copper(II) bromide (CuBr2) is a chemical compound that forms an unstable tetrahydrate CuBr2·4H2O . It is used in photographic processing as an intensifier and as a brominating agent in organic synthesis . It is also used in the copper vapor laser, a class of laser where the medium is copper bromide vapour formed in-situ from hydrogen bromide reacting with the copper discharge tube .


Synthesis Analysis

Copper(II) bromide can be obtained by combining copper oxide and hydrobromic acid . The reaction can be described as follows: CuO + 2HBr → CuBr2 + H2O . The tetrahydrate can be produced by recrystallization of solutions of copper(II) bromide at 0 °C .


Molecular Structure Analysis

In the solid state, CuBr2 has a polymeric structure, with CuBr4 planar units connected on opposite sides to form chains . The crystal structure is monoclinic, space group C2/m, with lattice constants a = 714 pm, b = 346 pm, c = 718 pm, e ß = 121° 15’ .


Chemical Reactions Analysis

Copper(II) bromide is involved in various chemical reactions. For instance, it is used in the synthesis of 2,3,4-trisubtitued pyrrole incorporated into unsymmetrical triarylmethanes through direct replacement of hydroxyl group in the pyrrolyl phenyl methanol with electron-rich aromatic and heteroaromatic compounds .


Physical And Chemical Properties Analysis

Copper(II) bromide is a dark brown solid at room temperature, forming in the crystal structure of a rutile . Its molar mass is approximately 223.37 g/mol, and it boasts a relatively high melting point of 498 °C, and an even higher boiling point of 900 °C .

Scientific Research Applications

  • Nanoparticle Preparation : It is effective in preparing active copper nanoparticles for the reduction of nitroarenes, maintaining chemoselectivity and scalability (Kadam & Tilve, 2012).

  • Catalysis in Organic Synthesis : Copper(II) bromide serves as a catalyst for several chemical reactions:

    • Selective deprotection of tert-butyldimethylsilyl ethers of alcohols/phenols (Bhatt & Nayak, 2006).
    • Catalyzing the imino Diels-Alder reaction for synthesizing Pyrano[3,2c] and Furo[3,2c]tetrahydroquinolines (Semwal & Nayak, 2006).
    • Simple and efficient reagent for selective monobromination of electron-rich aromatic compounds (Bhatt & Nayak, 2007).
    • Catalyzing the substitution reaction to produce high yields of propargylic ethers and sulfides (Hui et al., 2008).
    • Stereoselective bromination of alkynes into (E)-dibromoalkenes (Xiang et al., 2014).
  • Hydrometallurgical Recovery of Copper : Copper(II) bromide in aqueous sodium bromide solution leaches copper from sulfide concentrates, suggesting potential in the recovery of copper (McDonald et al., 1990).

  • Chemical Synthesis : Copper(II) bromide/boron trifluoride etherate-cocatalyzed cyclization offers a method for synthesizing polyfunctionalized benzofurans (Liu et al., 2010).

  • Analytical Chemistry : Copper(II) bromide finds application in analytical chemistry for extracting copper from various samples, indicating its utility in the analysis of pharmaceutical and alloy samples (Desai & Shinde, 1990).

  • Coordination Chemistry : Studies on coordination chemistry reveal various aspects like the formation of copper(II) bromide complexes, which are significant for understanding chemical structures and reactions in different solvents (Khan et al., 1990).

Safety And Hazards

Copper(II) bromide is classified as harmful if swallowed or inhaled and can cause skin and serious eye irritation . Therefore, it’s important to handle this compound with care, ensuring proper safety precautions, such as wearing protective clothing, gloves, and eye protection, are in place .

Future Directions

Copper(II) bromide has potential applications in various fields such as medicine and laser technology . For instance, it is used in the construction of copper bromide lasers, a type of visible laser . These lasers are known for their ability to generate yellow and green outputs of significant power, making them highly sought after in various industrial and medical applications, such as dermatology treatments and high-resolution printing .

properties

IUPAC Name

dibromocopper
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InChI

InChI=1S/2BrH.Cu/h2*1H;/q;;+2/p-2
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InChI Key

QTMDXZNDVAMKGV-UHFFFAOYSA-L
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Canonical SMILES

[Cu](Br)Br
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Molecular Formula

Br2Cu, CuBr2
Record name COPPER(II) BROMIDE
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DSSTOX Substance ID

DTXSID7064863
Record name Copper bromide (CuBr2)
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Molecular Weight

223.35 g/mol
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Physical Description

Copper(ii) bromide is an odorless black solid. Sinks and mixes with water. (USCG, 1999), Almost black, deliquescent solid; Very soluble in water; [HSDB] Below 29 deg C, the green tetrahydrate forms; [Ullmann] Black, odorless, hygroscopic crystalline powder; [Alfa Aesar MSDS]
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Boiling Point

900 °C
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Solubility

Very sol in water; sol in alcohol, acetone, ammonia; practically insol in benzene, ether, concentrated sulfuric acid, Very sol in water; sol in ethanol, acetone; insoluble in benzene, ethyl ether, 126 parts/100 parts water, Anhydrous product is very soluble in water (55.7 g/100g solution) and soluble in ethanol and acetone.
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Density

4.77 at 68 °F (USCG, 1999) - Denser than water; will sink, 4.710 @ 20 °C/4 °C
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Product Name

Copper(II) bromide

Color/Form

Almost black, iodine like, monoclinic crystals or crystalline powder

CAS RN

7789-45-9
Record name COPPER(II) BROMIDE
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Record name Copper bromide (CuBr2)
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Melting Point

928 °F (USCG, 1999), 498 °C
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Citations

For This Compound
5,690
Citations
JC Barnes, DN Hume - Inorganic Chemistry, 1963 - ACS Publications
Discussion The synthesis of compounds with an antichalcopyrite structure remains unattained. However the new compounds reported here represent a closely related new modification …
Number of citations: 83 pubs.acs.org
A Caneschi, A Grand, J Laugier, P Rey… - Journal of the American …, 1988 - ACS Publications
X-ray diffraction techniques and is shown in Figure 1. The most striking feature of thisstructure is the binding of the Tempo fragment to the metal ion by both the O and N atoms at …
Number of citations: 67 pubs.acs.org
R Puttreddy, C von Essen… - European Journal of …, 2018 - Wiley Online Library
Halogen bonding in self‐complementary 1:2 metal–ligand complexes obtained from copper(II) bromide (CuBr 2 ) and seven 2,5‐dihalopyridines were analyzed using single‐crystal X‐…
KL Wang, R Wang, ZK Wang, M Li, Y Zhang, H Ma… - Nano …, 2019 - ACS Publications
All-inorganic-based perovskites achieved by replacing the organic component with cesium (Cs) have drawn more attention because of their intrinsic inorganic stability. However, the cell …
Number of citations: 157 pubs.acs.org
YM Chumakov, VI Tsapkov, E Jeanneau… - Crystallography …, 2008 - Springer
The crystal structures of chloro-(2-formylpyridinethiosemicarbazono)copper dimethyl sulfoxide solvate (I), bromo-(2-formylpyridinethiosemicarbazono)copper (II), and (2-…
Number of citations: 15 link.springer.com
RD Willett, FH Jardine, SA Roberts - Inorganica Chimica Acta, 1977 - Elsevier
{(CH 3 ) 2 SO} 2 CuBr 2 is isomorphous with the corresponding chloride complex. It belongs to the orthorhombic space group Pnma and contains 4 formula groups per unit cell. The …
Number of citations: 22 www.sciencedirect.com
LC King, GK Ostrum - The Journal of Organic Chemistry, 1964 - ACS Publications
A suspension of copper (II) bromidein chloroformethyl acetate reacts with ketones to give the correspond-ing-bromo ketones. This reaction system is highly selective when used to …
Number of citations: 391 pubs.acs.org
PS Braterman - Inorganic Chemistry, 1963 - ACS Publications
Selection rules are derived from symmetry arguments for the anticipated visible and near-ultraviolet spectrum of the CuBr4-2 anion, using both of the theoretically plausible models of …
Number of citations: 33 pubs.acs.org
S Ahrland, P Blauenstein, B Tagesson… - Acta Chem. Scand …, 1980 - actachemscand.org
The copper (I) ion, and its complexes, are strongly solvated by dimethylsulfoxide (DMSO) and therefore fairly stable in this solvent. Therefore, it has been possible to study extensively …
Number of citations: 69 actachemscand.org
S Uemura, H Okazaki, M Okano - Journal of the Chemical Society …, 1978 - pubs.rsc.org
Reactions of acetylenes (RCCR′: R and/or R′= H, alkyl, or phenyl)(1) with molecular bromine in chloroform give a mixture of the corresponding E- and Z-dibromoalkenes in high …
Number of citations: 30 pubs.rsc.org

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